Cas no 57517-46-1 ((2R,11R,12S,15S,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.1~1,20~.0~2,12~.0~4,6~.0~6,11~.0~15,19~.0~18,23~.0~21,26~]triacont-8-ene-10,16,25,30-tetrone (non-preferred name))

• Product Name: (2R,11R,12S,15S,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.1~1,20~.0~2,12~.0~4,6~.0~6,11~.0~15,19~.0~18,23~.0~21,26~]triacont-8-ene-10,16,25,30-tetrone (non-preferred name)
• CAS No: 57517-46-1
• MF: C₂₈H₃₀O₁₀
• MW: 526.531809329987
• CID: 1604784
• PubChem ID: 5458744
• Update Time: 2025-04-21

(2R,11R,12S,15S,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.1~1,20~.0~2,12~.0~4,6~.0~6,11~.0~15,19~.0~18,23~.0~21,26~]triacont-8-ene-10,16,25,30-tetrone (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• (2R,11R,12S,15S,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.1~1,20~.0~2,12~.0~4,6~.0~6,11~.0~15,19~.0~18,23~.0~21,26~]triacont-8-ene-10,16,25,30-tetrone (non-preferred name)
• (14S,16β,22R,25S)-5,6α:14,17:14,27-Triepoxy-13,20,22-trihydroxy-1,15-dioxo-16,24-cyclo-13,14-seco-5α-ergost-2-ene-18,26-dioic acid 18,20:26,22-dilactone
• (2R,11R,12S,15S,18S,19R,20S,21S,23R,26S)-15-hydroxy-11,18,21-trimethyl-5,17,24,28,29-pentaoxanonacyclo[17.9.1.1~1,20~.0~2,12~.0~4,6~.0~6,11~.0~15,19~.0~18,23~.0~21,26~]triacont-8-ene-10,16,25,30-tetro
• 5,6-epxoyphysalin B
• Physalin J
• Physalin F
• 5beta,6beta-epoxy-5,6-dihydrophysalin B
• NSC332595
• 57517-46-1
• PHYSALIN B 5,6-EPOXIDE

• Inchi： 1S/C28H30O10/c1-22-10-17-24(3)28-18(22)19(30)27(38-28,34-11-14(22)20(31)35-17)13-9-16-26(36-16)7-4-5-15(29)23(26,2)12(13)6-8-25(28,33)21(32)37-24/h4-5,12-14,16-18,33H,6-11H2,1-3H3/t12-,13?,14-,16?,17+,18-,22+,23-,24-,25+,26?,27?,28-/m0/s1
• InChI Key： VSLWNSSUMFSGFF-LFQLKDBQSA-N
• SMILES： O1C23C([C@H]4[C@@]5(C)[C@H](C(=O)O[C@H](C5)[C@@]5(C)[C@@]14[C@](C(=O)O5)(CC[C@@H]1[C@]4(C(C=CCC54C(CC21)O5)=O)C)O)CO3)=O

Computed Properties

• Exact Mass: 526.18389715g/mol
• Monoisotopic Mass: 526.18389715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.399999999999999
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Physalins and derivatives
• Natural Products and Extracts Plant Extracts Plant based Witheringia solanacea